3-Bromotricyclo[7.1.1.02,7]undeca-2(7),3,5-trien-8-one

• IUPAC Name: 3-bromotricyclo[7.1.1.02,7]undeca-2(7),3,5-trien-8-one
• InChI: InChI=1S/C11H9BrO/c12-9-3-1-2-8-10(9)6-4-7(5-6)11(8)13/h1-3,6-7H,4-5H2
• InChI Key: ZTINITAYZYEBFI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1C(=O)C3=C2C(=CC=C3)Br
• Molecular Formula: C11H9BrO
• Molecular Weight: 237.09 g/mol

Description

“3-Bromotricyclo[7.1.1.02,7]undeca-2(7),3,5-trien-8-one” is a chemical compound with the CAS Number: 2567504-42-9. It has a molecular weight of 237.1.

Physical and Chemical Properties This compound is a powder at room temperature. It’s stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Dehydrobromination and Addition Reactions

The dehydrobromination of 3-bromotricyclo[5.3.1.03,8]undecane, a compound closely related to the query, produces anti-Bredt compounds through sodium amide treatment, exploring the stereochemistry of such reactions. This research demonstrates the regioselectivity and mechanism of hydration and hydroboration reactions on polycyclic structures, contributing to the understanding of complex organic synthesis and stereochemical outcomes (Fujikura et al., 1976).

Regiospecific Bromination

Studies on regiospecific bromination of tricyclic compounds show high reactivity and specificity in the functionalization of these molecules. This research is crucial for the synthesis of novel organic compounds with potential applications in material science and pharmacology (Inamoto et al., 1978).

Photochemical Synthesis

Photochemical reactions involving brominated compounds have been explored for the synthesis of new pentacyclic systems. These studies open pathways for creating novel compounds with unique structures, which could have implications in drug discovery and the development of new materials (Sudhir et al., 2003).

Cyclopropyl Ring Cleavage

Research on the synthesis and chemical behavior of tetracyclic compounds, including the acid-catalyzed and reductive cleavages of the cyclopropyl ring, contributes to a deeper understanding of the reactivity of constrained systems and the development of new synthetic methodologies (Hamon & Taylor, 1975).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, and the signal word is "Warning". The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), and P501 (Dispose of contents/container to an approved waste disposal plant).